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Compound of Interest

Compound Name: Fmoc-Asp(Edans)-OH

CAS No.: 182253-73-2

Cat. No.: B613556 Get Quote

Executive Summary & Application Context
Fmoc-Asp(Edans)-OH (CAS: 182253-73-2) is a specialized amino acid derivative used

primarily in the synthesis of Fluorogenic Resonance Energy Transfer (FRET) substrates.[1] It

serves as the fluorescent donor, typically paired with a non-fluorescent quencher like Dabcyl (4-

(4-dimethylaminophenylazo)benzoic acid).

While standard Material Safety Data Sheets (MSDS) often list this compound as "Caution:

Substance not fully tested," this guide adopts the Precautionary Principle essential for drug

development environments. The molecule combines a base-labile protecting group (Fmoc) with

a sulfonated naphthylamine fluorophore (Edans), necessitating specific handling protocols to

preserve spectral integrity and ensure operator safety.

Mechanism of Action (FRET)
The utility of Fmoc-Asp(Edans)-OH lies in its ability to report protease activity. When the

peptide bond between the donor (Edans) and quencher (Dabcyl) is cleaved by a target enzyme

(e.g., HIV Protease, Renin, SARS-CoV-2 Mpro), fluorescence is restored.
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Figure 1: Mechanism of FRET signal generation using Fmoc-Asp(Edans)-OH. Cleavage

separates the donor from the quencher, restoring fluorescence.

Chemical Identity & Physicochemical Profile[3][4][5]
[6]
This section consolidates critical data for analytical validation and synthesis planning.
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Property Specification

Chemical Name

N-alpha-(9-Fluorenylmethyloxycarbonyl)-L-

aspartic acid beta-(5-((2-

aminoethyl)amino)naphthalene-1-sulfonic acid)

amide

CAS Number 182253-73-2

Molecular Formula C₃₁H₂₉N₃O₈S

Molecular Weight 603.64 g/mol

Appearance Off-white to pale yellow powder

Solubility
Soluble in DMF, DMSO, NMP.[2] Sparingly

soluble in water.[3]

Excitation Max 336 nm (UV region)

Emission Max 490 nm (Cyan/Green region)

Purity Standard
≥ 95% (HPLC) required for reliable kinetic

assays

Hazard Identification & Toxicology (E-E-A-T
Analysis)
Signal Word:WARNING

Although often classified as "Not Dangerous" under GHS due to lack of specific animal toxicity

data, the chemical structure suggests specific hazards that must be managed in a professional

laboratory.

Structural Hazards
Sulfonic Acid Moiety (Edans): The sulfonic acid group implies potential for mucous

membrane irritation (H335) and eye irritation (H319). Inhalation of dust must be strictly

avoided.[2][3][4]
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Fmoc Group: Upon deprotection (cleavage), this releases dibenzofulvene, which is a known

skin sensitizer.

Naphthylamine Derivative: While Edans is sulfonated (reducing lipophilicity and toxicity

compared to raw naphthylamines), structural analogs in this class are often scrutinized for

genotoxicity. Treat as a potential mutagen until proven otherwise.

Precautionary Statements
P261: Avoid breathing dust/fume/gas/mist.[2]

P280: Wear protective gloves/protective clothing/eye protection (Nitrile gloves

recommended).

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[4][5]

Remove contact lenses.[2][4]

Storage, Stability & Handling Protocol
The primary cause of assay failure with Fmoc-Asp(Edans)-OH is not chemical degradation,

but photobleaching and hydrolysis prior to coupling.

The "Dark & Dry" Rule[2]
Light Sensitivity: The Edans fluorophore is susceptible to photo-oxidation. Store the solid in

amber vials wrapped in aluminum foil.

Hygroscopicity: The Fmoc group is sensitive to basic hydrolysis, which can be catalyzed by

moisture. Store at -20°C in a desiccator.

Handling Workflow
Allow the vial to equilibrate to room temperature before opening to prevent water condensation

on the cold powder.
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Figure 2: Critical handling workflow to prevent hydrolysis and photobleaching.

Application Protocol: Solid Phase Peptide Synthesis
(SPPS)[5][9]
Expert Insight: Direct coupling of Fmoc-Asp(Edans)-OH can be sluggish due to the steric bulk

of the Edans group on the beta-carboxylate. Standard carbodiimide (DIPCDI) coupling often

results in low yields.

Recommended Coupling Conditions
To ensure >98% coupling efficiency and prevent racemization:

Resin Preparation: Swell resin (e.g., Rink Amide) in DMF for 30 minutes.
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Activation (In Situ):

Reagent: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-

oxid hexafluorophosphate) is preferred over HBTU for sterically hindered amino acids.

Base: DIPEA (Diisopropylethylamine).[6][7]

Stoichiometry: 3 eq. Amino Acid : 2.9 eq. HATU : 6 eq. DIPEA.

Reaction Time: Extend coupling time to 2–4 hours (double that of standard amino acids).

Monitoring: The Kaiser test may be inconclusive due to the bulk; micro-cleavage and

HPLC/MS analysis is the gold standard for verification.

Deprotection & Cleavage[10]
Fmoc Removal: 20% Piperidine in DMF (Standard).[8] Note: The Edans group is stable to

piperidine.

Final Cleavage: 95% TFA / 2.5% TIS / 2.5% H₂O.

Warning: Avoid using thiols (EDT) if possible, or use sparingly, as they can sometimes

interact with sulfonamide linkers under harsh conditions.

Emergency Response Protocols
Firefighting Measures

Hazardous Combustion Products: In a fire, this material will decompose to release Sulfur

Oxides (SOx) and Nitrogen Oxides (NOx). These are highly toxic and corrosive.

Extinguishing Media: Water spray, dry chemical, alcohol-resistant foam, or carbon dioxide.

PPE: Firefighters must wear self-contained breathing apparatus (SCBA) to prevent inhalation

of sulfonated combustion byproducts.

Accidental Release (Spill)
Evacuate: Clear the area of non-essential personnel.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://pdf.benchchem.com/613/Standard_Protocol_for_Solid_Phase_Peptide_Synthesis_SPPS_using_Fmoc_His_Fmoc_OH.pdf
https://www.peptide.com/wp-content/uploads/2020/05/aapptec-practical-guide-to-spps-chemistry.pdf
https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-LU-Site/de_DE/-/EUR/ShowDocument-Pronet?id=200907.123
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b613556?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protect: Wear goggles, lab coat, and nitrile gloves. Use a P95/P100 dust mask if powder is

airborne.

Contain: Sweep up carefully to avoid creating dust. Do not use a vacuum cleaner unless it is

explosion-proof and HEPA-filtered.

Clean: Wipe the surface with a 10% sodium bicarbonate solution (to neutralize any acidic

residues) followed by water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Safety & Application Guide: Fmoc-
Asp(Edans)-OH]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b613556#fmoc-asp-edans-oh-material-safety-data-
sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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